Cas no 96259-02-8 (DL-Phenylalanine-3,3-d2)
DL-Phenylalanine-3,3-d2 structure
Product Name:DL-Phenylalanine-3,3-d2
CAS No:96259-02-8
MF:C9H11NO2
MW:167.201465845108
MDL:MFCD00084165
CID:800150
PubChem ID:16213432
Update Time:2024-10-25
DL-Phenylalanine-3,3-d2 Chemical and Physical Properties
Names and Identifiers
-
- Phenylalanine-b,b-d2
- 2-amino-3,3-dideuterio-3-phenylpropanoic acid
- DL-PHENYLALANINE-BETA,BETA-D2
- DL-Phenylalanine-β,β-d2 (ZCI)
- DL
- DL-Phenylalanine-3,3-d2
- DL-Phenylalanine-3,3-d2, 98 atom % D
- AKOS015913772
- DTXSID20583946
- 96259-02-8
- (beta,beta-~2~H_2_)Phenylalanine
-
- MDL: MFCD00084165
- Inchi: 1S/C9H11NO2/c10-8(9(11)12)6-7-4-2-1-3-5-7/h1-5,8H,6,10H2,(H,11,12)/i6D2
- InChI Key: COLNVLDHVKWLRT-NCYHJHSESA-N
- SMILES: C([2H])([2H])(C1C=CC=CC=1)C(N)C(=O)O
Computed Properties
- Exact Mass: 167.091532086g/mol
- Monoisotopic Mass: 167.091532086g/mol
- Isotope Atom Count: 2
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 153
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 63.3Ų
Experimental Properties
- Color/Form: Not determined
- Melting Point: 266-267 °C (dec.)(lit.)
DL-Phenylalanine-3,3-d2 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 489093-500MG |
DL-Phenylalanine-3,3-d2 |
96259-02-8 | 500mg |
¥14888.07 | 2023-12-05 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA03028-500mg |
Phenylalanine-b,b-d2 |
96259-02-8 | - | 500mg |
¥18968.0 | 2024-07-19 | |
| TRC | P319378-500mg |
DL-Phenylalanine-3,3-d2 |
96259-02-8 | 500mg |
$465.00 | 2023-05-17 | ||
| TRC | P319378-1000mg |
DL-Phenylalanine-3,3-d2 |
96259-02-8 | 1g |
$741.00 | 2023-05-17 | ||
| Cooke Chemical | S5842149-500mg |
DL-Phenylalanine-3,3-d2 |
96259-02-8 | 98atom%D | 500mg |
RMB 10836.24 | 2025-02-20 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-227943-500mg |
DL-Phenylalanine-3,3-d2, |
96259-02-8 | 500mg |
¥3151.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-227943-500 mg |
DL-Phenylalanine-3,3-d2, |
96259-02-8 | 500mg |
¥3151.00 | 2023-05-31 |
DL-Phenylalanine-3,3-d2 Related Literature
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
96259-02-8 (DL-Phenylalanine-3,3-d2) Related Products
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- 673-06-3(D-Phenylalanine)
- 943-73-7(L-Homophenylalanine)
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